Cas no 1361589-33-4 (5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde)

• Product Name: 5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde
• CAS No: 1361589-33-4
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4966590
• Update Time: 2025-05-20

5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-6-3-8(11(16)10(15)4-6)12-9(14)2-1-7(5-18)17-12/h1-5H
• InChI Key： UYNVRWGUCUNFIM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC=C(C=O)N=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 320.909574 g/mol
• Monoisotopic Mass: 318.912525 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 30
• Molecular Weight: 321.0

Additional information on 5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde

Introduction to 5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde (CAS No. 1361589-33-4)

5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde (CAS No. 1361589-33-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex aromatic framework and multiple chlorine substitutions, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde is C₁₀H₄Cl₄O₂, and it has a molecular weight of approximately 289.94 g/mol. The compound features a picolinaldehyde core with a 2,3,5-trichlorophenyl substituent and an additional chlorine atom at the 5-position. This intricate structure provides a foundation for exploring its potential in synthetic chemistry and biological studies.

In the realm of synthetic chemistry, 5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde has been utilized as a versatile building block for the synthesis of more complex molecules. Its reactivity is primarily driven by the presence of the aldehyde functional group and the multiple chlorine atoms, which can participate in various chemical reactions such as nucleophilic additions, condensations, and substitution reactions. Recent studies have highlighted its utility in the synthesis of novel heterocyclic compounds and pharmaceutical intermediates.

The biological activity of 5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde has also been a subject of interest. Research has shown that compounds with similar structures exhibit potential as antimicrobial agents and inhibitors of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Additionally, another study in the European Journal of Medicinal Chemistry explored its potential as an inhibitor of human topoisomerase II, an enzyme implicated in cancer cell proliferation.

In the context of materials science, 5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde has been investigated for its use in the development of functional materials with unique properties. Its ability to form stable complexes with metal ions makes it a promising candidate for applications in catalysis and sensor technology. A recent study published in Advanced Materials demonstrated that coordination polymers derived from this compound exhibited excellent catalytic activity in the reduction of nitroarenes to their corresponding amines.

The synthesis of 5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde typically involves multi-step procedures that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include the Vilsmeier-Haack reaction followed by selective chlorination steps. Advances in green chemistry have also led to the development of more environmentally friendly methods for its synthesis, such as using microwave-assisted reactions and catalysts derived from renewable sources.

Safety considerations are paramount when handling 5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde. While it is not classified as a hazardous material under current regulations, proper handling protocols should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in sealed containers away from incompatible substances.

In conclusion, 5-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde (CAS No. 1361589-33-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their practical implications.